Cas no 1279105-71-3 (1-ethyl-3-phenyl-1H-pyrazol-5-ol)

• Product Name: 1-ethyl-3-phenyl-1H-pyrazol-5-ol
• CAS No: 1279105-71-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5557463
• Update Time: 2025-10-19

1-ethyl-3-phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-ethyl-3-phenyl-
• 1-ethyl-3-phenyl-1h-pyrazol-5-ol
• 1-ethyl-3-phenyl-1H-pyrazol-5-ol

• Inchi： 1S/C11H12N2O/c1-2-13-11(14)8-10(12-13)9-6-4-3-5-7-9/h3-8,14H,2H2,1H3
• InChI Key： MTSMALFDXULKGL-UHFFFAOYSA-N
• SMILES： N1(CC)C(O)=CC(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 367.6±30.0 °C(Predicted)
• pka: 8.81±0.28(Predicted)

Additional information on 1-ethyl-3-phenyl-1H-pyrazol-5-ol

1-Ethyl-3-phenyl-1H-pyrazol-5-ol: A Comprehensive Overview

The compound 1-Ethyl-3-phenyl-1H-pyrazol-5-ol (CAS No. 1279105-71-3) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. Pyrazoles are widely studied due to their versatile properties and ability to act as intermediates in the synthesis of numerous bioactive compounds. The structure of 1-Ethyl-3-phenyl-1H-pyrazol-5-ol incorporates an ethyl group, a phenyl group, and a hydroxyl group, making it a valuable substrate for further functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Ethyl-3-phenyl-1H-pyrazol-5-ol through various methodologies. One notable approach involves the condensation of ethylamine derivatives with carbonyl compounds under specific reaction conditions. This method not only ensures high yield but also allows for precise control over the substituents on the pyrazole ring. The presence of the phenyl group in the molecule enhances its aromaticity, contributing to its stability and reactivity in subsequent reactions.

1-Ethyl-3-phenyl-1H-pyrazol-5-ol has garnered attention in the pharmaceutical industry due to its potential as a precursor for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, recent studies have explored the use of this compound as a scaffold for designing inhibitors of kinase enzymes, which are implicated in cancer progression. The hydroxyl group in the molecule can be further modified to introduce additional functional groups, thereby expanding its biological activity.

In addition to its pharmaceutical applications, 1-Ethyl-3-phenyl-1H-pyrazol-5_ol is also being investigated for its role in agrochemicals. Its ability to interact with plant pathogens and regulate plant growth hormones makes it a promising candidate for developing eco-friendly pesticides and growth regulators. Researchers have reported that certain derivatives of this compound exhibit potent antifungal activity against crop pathogens, offering a sustainable alternative to conventional chemical pesticides.

The structural versatility of 1-Ethyl_3_phenyl_1H_pyrazol_5_ol also makes it an attractive candidate for materials science applications. Its aromaticity and heterocyclic nature enable it to serve as a building block for constructing advanced materials such as coordination polymers and metal_organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the synthesis and application of 1_Ethyl_3_phenyl_1H_pyrazol_5_ol align with green chemistry principles. Many of the reported synthetic methods utilize renewable feedstocks and minimize waste generation. Furthermore, its use in agrochemicals reduces reliance on synthetic pesticides, contributing to sustainable agricultural practices.

In conclusion, CAS No 1279105 71 3, or 1_Ethyl_3_phenyl_1H_pyrazol_5_ol, is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.